Cas no 446313-52-6 (1-(4-fluorobenzoyl)azetidine)

• Product Name: 1-(4-fluorobenzoyl)azetidine
• CAS No: 446313-52-6
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 3988934
• Update Time: 2026-04-17

1-(4-fluorobenzoyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-(4-fluorobenzoyl)-
• 1-(4-fluorobenzoyl)azetidine

Additional information on 1-(4-fluorobenzoyl)azetidine

Recent Advances in the Study of 1-(4-fluorobenzoyl)azetidine (CAS: 446313-52-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-fluorobenzoyl)azetidine (CAS: 446313-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its azetidine ring and 4-fluorobenzoyl moiety, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a versatile scaffold in medicinal chemistry, particularly in the design of novel therapeutic agents targeting various diseases.

One of the key areas of research involving 1-(4-fluorobenzoyl)azetidine is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of kinase inhibitors. The researchers utilized the compound's structural features to optimize binding affinity and selectivity for specific kinase targets, leading to the identification of promising candidates for cancer therapy. The study highlighted the compound's ability to enhance pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

In addition to its role in kinase inhibition, 1-(4-fluorobenzoyl)azetidine has also been explored in the context of central nervous system (CNS) disorders. A recent preprint on bioRxiv reported its incorporation into novel ligands for G-protein-coupled receptors (GPCRs) implicated in neurodegenerative diseases. The study employed computational modeling and in vitro assays to demonstrate the compound's potential in modulating receptor activity with high specificity. These findings suggest that 1-(4-fluorobenzoyl)azetidine could serve as a valuable tool for the development of CNS-targeted therapeutics.

Another notable advancement is the use of 1-(4-fluorobenzoyl)azetidine in the field of chemical proteomics. Researchers have leveraged its reactive functional groups to design probes for target identification and validation. A 2024 study in Nature Chemical Biology described the synthesis of photoaffinity probes based on this compound, enabling the capture and characterization of protein-ligand interactions in live cells. This approach has provided new insights into the mechanisms of action of various drug candidates, further underscoring the compound's versatility in biomedical research.

Despite these promising developments, challenges remain in the optimization of 1-(4-fluorobenzoyl)azetidine-based compounds for clinical use. Issues such as off-target effects and synthetic scalability need to be addressed through further research. However, the growing body of literature on this compound underscores its potential as a cornerstone in the design of next-generation therapeutics. Future studies are expected to explore its applications in additional therapeutic areas, including infectious diseases and inflammation, further expanding its impact on the pharmaceutical industry.